2-{[4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(Z)-thiophen-2-ylmethylidene]acetohydrazide

• Molecular Formula: C18H19N5OS2
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 2-[[4-ethyl-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(Z)-thiophen-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C18H19N5OS2/c1-3-23-17(14-8-6-13(2)7-9-14)21-22-18(23)26-12-16(24)20-19-11-15-5-4-10-25-15/h4-11H,3,12H2,1-2H3,(H,20,24)/b19-11-
• InChI Key: ZXHYQGXKMGQBPH-ODLFYWEKSA-N
• Isomeric SMILES: CCN1C(=NN=C1SCC(=O)N/N=C\C2=CC=CS2)C3=CC=C(C=C3)C
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NN=CC2=CC=CS2)C3=CC=C(C=C3)C

Description

2-[[4-ethyl-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-thiophen-2-ylmethylideneamino]acetamide is a complex organic compound that belongs to the class of triazole derivatives. Triazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[4-ethyl-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-thiophen-2-ylmethylideneamino]acetamide typically involves the following steps:

Formation of the Triazole Ring: The triazole ring is formed by cyclization of the corresponding hydrazinecarbothioamide with an appropriate acyl chloride.

S-Alkylation: The triazole-3-thiol is then subjected to S-alkylation using an alkyl halide in an alkaline medium.

Schiff Base Formation: The final step involves the condensation of the resulting compound with thiophene-2-carbaldehyde to form the Schiff base.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of organic synthesis, such as batch processing and continuous flow techniques, can be applied to scale up the production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides and sulfones.

Reduction: Reduction reactions can occur at the Schiff base, converting it to the corresponding amine.

Substitution: The triazole ring can participate in nucleophilic substitution reactions, especially at the 3-position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted triazoles.

Scientific Research Applications

2-[[4-ethyl-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-thiophen-2-ylmethylideneamino]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antifungal properties.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with various molecular targets:

Enzyme Inhibition: The triazole ring can inhibit enzymes by binding to their active sites.

DNA Intercalation: The compound can intercalate into DNA, disrupting its function and leading to cell death.

Reactive Oxygen Species (ROS) Generation: The compound can induce the production of ROS, leading to oxidative stress and cell damage.

Comparison with Similar Compounds

Similar Compounds

4,5-disubstituted-1,2,4-triazoles: Known for their antimicrobial and antifungal activities.

Schiff Bases: Widely studied for their biological activities.

Sulfur-containing Compounds: Known for their diverse chemical reactivity.

Uniqueness

2-[[4-ethyl-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-thiophen-2-ylmethylideneamino]acetamide is unique due to its combination of a triazole ring, a Schiff base, and a sulfur atom, which imparts it with a wide range of biological activities and chemical reactivity .